Cas no 2418730-44-4 (tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate
• CAS No: 2418730-44-4
• MF: C₁₃H₁₆INO₃
• MW: 361.17551612854
• CID: 5932037
• PubChem ID: 165770805
• Update Time: 2025-10-29

tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7544336
• 2418730-44-4
• tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate

• Inchi： 1S/C13H16INO3/c1-13(2,3)18-12(17)15(4)11-6-9(8-16)5-10(14)7-11/h5-8H,1-4H3
• InChI Key： LMCFFMASARQJAJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=C(C=1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 361.01749g/mol
• Monoisotopic Mass: 361.01749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate

Introduction to Tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate (CAS No. 2418730-44-4)

Tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate, identified by its Chemical Abstracts Service number CAS No. 2418730-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including the presence of a tert-butyl group, a formyl substituent, and an iodophenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable tool in synthetic organic chemistry and molecular design.

The tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate molecule exhibits a distinct arrangement of functional groups that facilitates its role as a building block in the construction of more complex pharmacophores. The formyl group (-CHO) is particularly noteworthy, as it serves as a reactive site for condensation reactions, allowing for the facile introduction of additional functional moieties. In contrast, the iodophenyl ring (C₆H₄I) provides a handle for further modifications through cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern drug discovery and material science. These attributes make the compound an indispensable asset in the chemist's arsenal.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate has emerged as a key intermediate in several high-profile studies aimed at addressing critical unmet medical needs. For instance, its incorporation into heterocyclic frameworks has led to the discovery of new inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promising preclinical results, highlighting the compound's potential as a lead structure in anti-inflammatory drug development.

Moreover, the iodophenyl moiety in this compound has been leveraged to develop photoactivatable probes for studying protein-protein interactions in living cells. By integrating this group with photolabile protecting groups, researchers have been able to induce selective cleavage of the bond under controlled light exposure, thereby enabling real-time visualization of molecular dynamics. Such advancements underscore the compound's significance beyond traditional pharmaceutical applications, extending into cutting-edge biochemical and cellular research.

The synthesis of tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of 3-formyloxy-5-iodobenzene, which is then reacted with methyl carbamate under acidic conditions to introduce the carbamate functionality. The final step involves tert-butylation to stabilize the carbamate group and enhance solubility. This synthetic route exemplifies the compound's complexity and highlights the expertise required to produce it on an industrial scale.

Recent advancements in flow chemistry have also enabled more efficient production methods for this compound. Flow systems allow for better temperature control and reduced reaction times, leading to improved reproducibility and scalability. These innovations are particularly relevant in pharmaceutical manufacturing, where consistency and cost-effectiveness are paramount. By adopting flow chemistry techniques, researchers can optimize the synthesis of tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate, making it more accessible for large-scale applications.

The chemical properties of tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate make it an attractive candidate for further derivatization and functionalization. Its compatibility with various reaction protocols allows chemists to explore diverse structural modifications without compromising stability or reactivity. This flexibility is crucial for designing molecules with tailored properties, such as improved bioavailability or targeted delivery systems.

In conclusion, Tert-butyl N-(3-formyl-5-iodophenyl)-N-methylcarbamate (CAS No. 2418730-44-4) represents a significant advancement in synthetic chemistry and medicinal research. Its unique structural features and reactivity profile have positioned it as a cornerstone intermediate in multiple drug discovery programs. As research continues to evolve, this compound is expected to play an even greater role in developing next-generation therapeutics and biochemical tools. The ongoing exploration of its applications underscores its enduring relevance and potential impact on science and medicine.